Cas no 98139-15-2 (4-Aminopyridine-2-carbonitrile)

98139-15-2 structure
Product Name:4-Aminopyridine-2-carbonitrile
CAS No:98139-15-2
Molecular Formula:C6H5N3
Molecular Weight:119.1240
MDL:MFCD07374351
CID:61941
PubChem ID:23131454
4-Aminopyridine-2-carbonitrile Properties
Names and Identifiers
-
- 4-Aminopyridine-2-carbonitrile
- 4-AMINO-2-CYANOPYRIDINE
- 4-aminopicolinonitrile
- 2-Pyridinecarbonitrile, 4-amino-
- 4-amino-2-pyridinecarbonitrile
- PubChem23209
- 4-azanylpyridine-2-carbonitrile
- 4-Amino-pyridine-2-carbonitrile
- GMKRESMCPMIWGU-UHFFFAOYSA-N
- SBB055731
- AM1232
- 6862AC
- SB10166
- PB10426
- 4-Aminopyridine-2-car
- DTXSID80630864
- J-514328
- 4-Aminopyridine-2-carbonitrile, AldrichCPR
- AKOS005199080
- EN300-79765
- CS-W006522
- SY042048
- TS-01611
- MFCD07374351
- SCHEMBL1796309
- FT-0653082
- AC-24541
- 9819-15-2
- A845817
- 98139-15-2
- Z1041131844
-
- MDL: MFCD07374351
- InChIKey: GMKRESMCPMIWGU-UHFFFAOYSA-N
- Inchi: 1S/C6H5N3/c7-4-6-3-5(8)1-2-9-6/h1-3H,(H2,8,9)
- SMILES: N1C([H])=C([H])C(=C([H])C=1C#N)N([H])[H]
Computed Properties
- Exact Mass: 119.048
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 119.048
- Heavy Atom Count: 9
- Complexity: 135
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 62.7
Experimental Properties
- LogP: 1.11668
- PSA: 62.70000
- Refractive Index: 1.594
- Boiling Point: 368.2°C at 760 mmHg
- Melting Point: No data available
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- Flash Point: 368.2 °C at 760 mmHg
- Color/Form: No data avaiable
- Density: 1.23
4-Aminopyridine-2-carbonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006TZF-100mg |
4-Aminopyridine-2-carbonitrile |
98139-15-2 | 97% | 100mg |
$14.00 | 2025-02-21 | |
A2B Chem LLC | AD17995-100mg |
4-Aminopyridine-2-carbonitrile |
98139-15-2 | 97% | 100mg |
$14.00 | 2024-07-18 | |
Aaron | AR006U7R-100mg |
4-Aminopyridine-2-carbonitrile |
98139-15-2 | 97% | 100mg |
$14.00 | 2025-01-23 | |
abcr | AB444168-1 g |
4-Aminopyridine-2-carbonitrile, 95%; . |
98139-15-2 | 95% | 1g |
€175.60 | 2023-07-18 | |
Alichem | A026002388-1g |
4-Amino-2-cyanopyridine |
98139-15-2 | 97% | 1g |
$371.37 | 2023-08-31 | |
Ambeed | A185179-100mg |
4-Aminopicolinonitrile |
98139-15-2 | 97% | 100mg |
$18.0 | 2025-02-26 | |
Apollo Scientific | OR922209-250mg |
4-Aminopyridine-2-carbonitrile |
98139-15-2 | 98% | 250mg |
£26.00 | 2025-02-21 | |
Chemenu | CM109244-1g |
4-aminopyridine-2-carbonitrile |
98139-15-2 | 97% | 1g |
$242 | 2021-08-06 | |
Crysdot LLC | CD11001394-1g |
4-Aminopyridine-2-carbonitrile |
98139-15-2 | 97% | 1g |
$156 | 2024-07-19 | |
Enamine | EN300-79765-0.05g |
4-aminopyridine-2-carbonitrile |
98139-15-2 | 95.0% | 0.05g |
$19.0 | 2025-02-21 |
4-Aminopyridine-2-carbonitrile Related Literature
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Magdalena Wencka J. Mater. Chem. C, 2020,8, 11282-11291
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David P. Hoogerheide,Philip A. Gurnev,Tatiana K. Rostovtseva,Sergey M. Bezrukov Nanoscale, 2020,12, 11070-11078
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Qianqian Ge,Yazhi Liu,Zhengjin Yang,Bin Wu,Min Hu,Xiaohe Liu,Jianqiu Hou,Tongwen Xu Chem. Commun., 2016,52, 10141-10143
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Qi Zhao,Baiqi Shao,Wei Lü,Xiangting Dong,Hongpeng You RSC Adv., 2014,4, 35750-35756
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6. Iron–cobalt-catalyzed heterotrimerization of alkynes and nitriles to polyfunctionalized pyridines†Yufang Xie,Chengjuan Wu,Changhao Jia,Chen-Ho Tung,Wenguang Wang Org. Chem. Front., 2020,7, 2196-2201
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Liwen Wang,Cai’e Zhang,Zhiyi Su,Yikai Wang,Wenli Su,Xuyan Man,Zaifei Ma,Wenkai Zhang,Chuluo Yang J. Mater. Chem. C, 2023,11, 6971-6980
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Hasyiya Karimah Adli,Takashi Harada,Shuji Nakanishi,Shigeru Ikeda Phys. Chem. Chem. Phys., 2017,19, 26898-26905
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Tanongsak Yingnakorn,Jennifer Hartley,Jason S. Terreblanche,Chunhong Lei,Andrew P. Abbott RSC Sustain., 2023,1, 2341-2349
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:98139-15-2)4-Aminopyridine-2-carbonitrile

Purity:99%
Quantity:5g
Price($):283.0